Cas no 1807061-63-7 (Methyl 5-cyano-2-difluoromethyl-3-formylbenzoate)

• Product Name: Methyl 5-cyano-2-difluoromethyl-3-formylbenzoate
• CAS No: 1807061-63-7
• MF: C₁₁H₇F₂NO₃
• MW: 239.174989938736
• CID: 4953021
• Update Time: 2025-05-21

Methyl 5-cyano-2-difluoromethyl-3-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-difluoromethyl-3-formylbenzoate

• Inchi： 1S/C11H7F2NO3/c1-17-11(16)8-3-6(4-14)2-7(5-15)9(8)10(12)13/h2-3,5,10H,1H3
• InChI Key： BEDCOPDWOVZKBC-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC(C#N)=CC=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 350
• XLogP3: 1.6
• Topological Polar Surface Area: 67.2

Additional information on Methyl 5-cyano-2-difluoromethyl-3-formylbenzoate

Methyl 5-cyano-2-difluoromethyl-3-formylbenzoate: A Comprehensive Overview

Methyl 5-cyano-2-difluoromethyl-3-formylbenzoate, also known by its CAS number 1807061-63-7, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound, characterized by its unique structure, has garnered attention in recent years due to its potential in drug discovery, material science, and agricultural chemistry. The molecule consists of a benzoate backbone with substituents at positions 2, 3, and 5, including a cyano group, a difluoromethyl group, and a formyl group. These functional groups contribute to the compound's versatility and reactivity.

The synthesis of Methyl 5-cyano-2-difluoromethyl-3-formylbenzoate involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. Researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key transformations in the synthesis pathway. These methods not only enhance the scalability of the process but also align with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. The presence of the cyano group and formyl group makes it an ideal candidate for further functionalization to create derivatives with pharmacological activity. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory and antioxidant properties, making them potential candidates for drug development. Additionally, the difluoromethyl group introduces fluorine into the molecule, which can enhance pharmacokinetic properties such as bioavailability and metabolic stability.

In the field of material science, Methyl 5-cyano-2-difluoromethyl-3-formylbenzoate has been investigated for its role in the synthesis of advanced polymers and coatings. The compound's ability to undergo polymerization under specific conditions has led to the development of materials with improved mechanical strength and thermal stability. Recent research has focused on incorporating this compound into polymeric matrices to create lightweight yet durable materials suitable for aerospace and automotive industries.

The agricultural sector has also benefited from this compound's unique properties. Its derivatives have been explored as potential pesticides and herbicides due to their ability to inhibit key enzymes involved in plant growth. However, extensive toxicity studies are required to ensure that these applications do not pose risks to human health or the environment.

From an environmental standpoint, understanding the degradation pathways of Methyl 5-cyano-2-difluoromethyl-3-formylbenzoate is crucial for assessing its ecological impact. Recent studies have employed computational chemistry techniques to predict the molecule's biodegradation potential under various environmental conditions. These findings suggest that while the compound is relatively stable under normal conditions, it can undergo microbial degradation under specific anaerobic conditions.

In conclusion, Methyl 5-cyano-2-difluoromethyl-3-formylbenzoate (CAS No: 1807061-63-7) is a multifaceted compound with diverse applications across various industries. Its unique structure and functional groups make it a valuable building block for advanced chemical compounds. As research continues to uncover new potentials for this molecule, it is poised to play an increasingly important role in both academic and industrial settings.